Cas no 1361471-60-4 (2-Methoxy-3-nitro-6-(3,4,5-trichlorophenyl)pyridine)

• Product Name: 2-Methoxy-3-nitro-6-(3,4,5-trichlorophenyl)pyridine
• CAS No: 1361471-60-4
• MF: C₁₂H₇Cl₃N₂O₃
• MW: 333.554579973221
• CID: 4967621
• Update Time: 2025-08-04

2-Methoxy-3-nitro-6-(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-nitro-6-(3,4,5-trichlorophenyl)pyridine

• Inchi： 1S/C12H7Cl3N2O3/c1-20-12-10(17(18)19)3-2-9(16-12)6-4-7(13)11(15)8(14)5-6/h2-5H,1H3
• InChI Key： FXXIBTCSFCJRJY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC(=C(N=1)OC)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 4.5
• Topological Polar Surface Area: 67.9

Additional information on 2-Methoxy-3-nitro-6-(3,4,5-trichlorophenyl)pyridine

2-Methoxy-3-nitro-6-(3,4,5-trichlorophenyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1361471-60-4, known as 2-Methoxy-3-nitro-6-(3,4,5-trichlorophenyl)pyridine, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a methoxy group at position 2, a nitro group at position 3, and a trichlorophenyl group at position 6. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of 2-Methoxy-3-nitro-6-(3,4,5-trichlorophenyl)pyridine in various areas, including drug discovery and advanced materials development. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds due to its ability to undergo various chemical transformations. The presence of the nitro group at position 3 is particularly significant, as it can act as an electron-withdrawing group, influencing the electronic properties of the molecule and enhancing its reactivity in certain reactions.

The trichlorophenyl group attached at position 6 of the pyridine ring adds another layer of complexity to this compound's structure. This group not only contributes to the molecule's stability but also plays a crucial role in determining its solubility and bioavailability. Recent advancements in computational chemistry have allowed scientists to model the interactions of this compound with various biological systems, providing insights into its potential therapeutic applications.

One of the most promising areas of research involving 2-Methoxy-3-nitro-6-(3,4,5-trichlorophenyl)pyridine is its application in the development of novel agrochemicals. The compound's ability to inhibit specific enzymes involved in plant growth regulation has been extensively studied, with recent findings suggesting its potential as a herbicide or fungicide. Furthermore, its stability under various environmental conditions makes it an attractive candidate for agricultural applications.

In addition to its agricultural applications, 2-Methoxy-3-nitro-6-(3,4,5-trichlorophenyl)pyridine has also been investigated for its role in organic electronics. The pyridine ring serves as a conjugated system that can facilitate electron transport in organic semiconductors. Recent studies have demonstrated that this compound can be incorporated into organic light-emitting diodes (OLEDs) and other electronic devices to enhance their performance and efficiency.

The synthesis of 2-Methoxy-3-nitro-6-(3,4,5-trichlorophenyl)pyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have developed several efficient synthetic routes for this compound, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to minimize side reactions and maximize the formation of the desired product.

Despite its numerous potential applications, further research is needed to fully understand the properties and behavior of 2-Methoxy-3-nitro-6-(3,4,5-trichlorophenyl)pyridine under different conditions. Ongoing studies are focusing on its toxicity profile, environmental impact, and long-term stability when used in various applications.

In conclusion,2-Methoxy-3-nitro-6-(3,4,5-trichlorophenyl)pyridine is a versatile compound with a wide range of potential uses across multiple industries. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry and materials science.